7-bromohept-2-yne
Description
7-bromohept-2-yne is a chemical compound with the molecular formula C7H11Br . It is also referred to as 7-bromo-2-heptyne. It has a molecular weight of 175.07 .
Synthesis Analysis
This compound can be synthesized using several methods, including the reaction of 1-heptyne with N-bromosuccinimide (NBS) or using hydrobromic acid in the presence of catalysts such as iodine or silver nitrate. The compound can also be obtained through the reaction of 2,4,4-trimethylpent-1-ene with lithium dibromoacetate.Molecular Structure Analysis
The InChI code for this compound is 1S/C7H11Br/c1-2-3-4-5-6-7-8/h4-7H2,1H3 . The InChI key is HBCUNRJLNZJDFT-UHFFFAOYSA-N .Chemical Reactions Analysis
Chemically, this compound is an alkyne containing a bromine atom. The presence of the bromine atom imparts reactivity to the compound, making it useful in various chemical reactions.Physical And Chemical Properties Analysis
This compound is a colorless to pale-yellow liquid at room temperature. It is soluble in organic solvents such as ethanol and ether but insoluble in water. The compound has a strong acetylenic smell and can irritate the eyes and skin upon contact.Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis of 7-bromohept-2-yne can be achieved through a multi-step process involving the conversion of a starting material to the desired product via a series of chemical reactions.", "Starting Materials": [ "1-heptyne", "N-bromosuccinimide", "Acetic acid", "Hydrogen peroxide", "Sodium hydroxide", "Water" ], "Reaction": [ "Step 1: 1-heptyne is reacted with N-bromosuccinimide in the presence of acetic acid to yield 7-bromohept-1-yne.", "Step 2: 7-bromohept-1-yne is then oxidized using hydrogen peroxide and sodium hydroxide to form 7-bromohept-2-yne.", "Step 3: The product is purified through distillation or recrystallization." ] } | |
CAS RN |
231620-79-4 |
Molecular Formula |
C7H11Br |
Molecular Weight |
175.1 |
Purity |
95 |
Origin of Product |
United States |
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